Cas no 1804629-31-9 (2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804629-31-9
• MF: C₈H₇F₅N₂O₂
• MW: 258.145399332047
• CID: 4833504
• Update Time: 2025-06-28

2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F5N2O2/c9-7(10)6-5(17-8(11,12)13)1-4(16)3(2-14)15-6/h1,7,16H,2,14H2
• InChI Key： MEWYVHFCVQMHOI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CN)=N1)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.8
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804629-31-9)

The compound 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804629-31-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine has surged due to their enhanced metabolic stability and bioavailability. This compound's aminomethyl and hydroxy functional groups further expand its utility in designing prodrugs and targeted therapies. A growing body of literature highlights its role in developing next-generation pharmaceuticals, particularly in oncology and neurology, where precision medicine is a hot topic.

The agrochemical industry has also shown keen interest in this compound, as fluorinated pyridines are known to exhibit potent herbicidal and insecticidal properties. With the global push toward sustainable agriculture, 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine is being explored as a key building block for environmentally friendly crop protection agents. Its trifluoromethoxy moiety, in particular, is associated with improved pest resistance management, a critical concern for modern farmers.

From a synthetic chemistry perspective, the compound's CAS No. 1804629-31-9 serves as a crucial identifier for researchers sourcing high-purity materials. Laboratories worldwide are investigating scalable synthesis routes to meet the growing demand. Innovations in catalytic fluorination and green chemistry protocols are often discussed in conjunction with this compound, aligning with the broader industry trend toward sustainable manufacturing practices.

Another area of interest is the compound's potential in material science. Fluorinated pyridines like 2-(Aminomethyl)-6-(difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine are being studied for their electronic properties, which could lead to advancements in organic semiconductors and liquid crystal displays. This interdisciplinary appeal underscores its versatility and relevance in cutting-edge research.

For those searching for "fluorinated pyridine derivatives" or "CAS 1804629-31-9 applications," this compound represents a prime example of how targeted molecular design can address complex challenges in multiple industries. Its combination of aminomethyl, difluoromethyl, and trifluoromethoxy groups offers a rare balance of reactivity and stability, making it a focal point for innovation. As research continues, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.